Cas no 2476689-05-9 (Methyl 5-bromo-3-formyl-1h-indole-2-carboxylate)

• Product Name: Methyl 5-bromo-3-formyl-1h-indole-2-carboxylate
• CAS No: 2476689-05-9
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• MDL: MFCD34475466
• CID: 5464494
• PubChem ID: 155060090
• Update Time: 2025-05-20

Methyl 5-bromo-3-formyl-1h-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-3-formyl-1h-indole-2-carboxylate
• Z5041242481
• 1H-indole-2-carboxylic acid, 5-bromo-3-formyl-, methyl ester
• Methyl 5-bromo-3-formyl-1h-indole-2-carboxylate

• MDL： MFCD34475466
• Inchi： 1S/C11H8BrNO3/c1-16-11(15)10-8(5-14)7-4-6(12)2-3-9(7)13-10/h2-5,13H,1H3
• InChI Key： QGIPVYBXWATAJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=O)=C(C(=O)OC)N2

Computed Properties

• Exact Mass: 280.96876 g/mol
• Monoisotopic Mass: 280.96876 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 282.09
• XLogP3: 2.4
• Topological Polar Surface Area: 59.2

Additional information on Methyl 5-bromo-3-formyl-1h-indole-2-carboxylate

Methyl 5-bromo-3-formyl-1H-indole-2-carboxylate (CAS No. 2476689-05-9): A Key Intermediate in Modern Pharmaceutical Research

Methyl 5-bromo-3-formyl-1H-indole-2-carboxylate, identified by its CAS number 2476689-05-9, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its indole core structure, serves as a crucial building block for synthesizing a variety of bioactive molecules. Its unique chemical properties, including the presence of both bromo and formyl functional groups, make it an invaluable asset for medicinal chemists seeking to develop novel therapeutic agents.

The indole scaffold is a prominent motif in many biologically active compounds, particularly those targeting neurological and inflammatory disorders. The bromo substituent at the 5-position and the formyl group at the 3-position of the indole ring provide multiple sites for further functionalization, enabling the construction of complex molecular architectures. This flexibility has made Methyl 5-bromo-3-formyl-1H-indole-2-carboxylate a preferred choice for researchers aiming to explore new pharmacophores.

In recent years, there has been a surge in interest regarding indole derivatives due to their demonstrated efficacy in various therapeutic applications. For instance, studies have highlighted the potential of indole-based compounds in modulating immune responses and combating neurodegenerative diseases. The formyl group in Methyl 5-bromo-3-formyl-1H-indole-2-carboxylate is particularly noteworthy, as it can be readily converted into other functional groups such as alcohols, amines, or amides through standard chemical transformations. This reactivity makes it an excellent starting point for synthesizing heterocyclic compounds with tailored biological activities.

One of the most compelling aspects of Methyl 5-bromo-3-formyl-1H-indole-2-carboxylate is its role in the development of small-molecule inhibitors targeting specific enzymes and receptors. For example, researchers have utilized this compound to design inhibitors of enzymes involved in cancer metabolism and inflammation. The bromo group allows for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many drugs. Additionally, the formyl group can be reduced to an alcohol or converted to an amine, providing further synthetic pathways for drug elaboration.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) and structure-based drug design (SBDD) to identify novel lead compounds. Methyl 5-bromo-3-formyl-1H-indole-2-carboxylate has been employed in these processes due to its ability to serve as a scaffold for generating diverse libraries of compounds. These libraries can then be screened for biological activity against various disease targets. The compound's structural features have been leveraged to develop molecules with improved solubility, selectivity, and pharmacokinetic properties.

In addition to its applications in drug discovery, Methyl 5-bromo-3-formyl-1H-indole-2-carboxylate has found utility in materials science and agrochemical research. Its indole core is a common structural element in dyes and pigments, where it contributes to coloration properties due to its ability to absorb light in the visible spectrum. Furthermore, derivatives of this compound have been explored as intermediates in the synthesis of agrochemicals that exhibit herbicidal or fungicidal activities.

The synthesis of Methyl 5-bromo-3-formyl-1H-indole-2-carboxylate typically involves multi-step organic transformations starting from commercially available precursors. The bromination step at the 5-position of the indole ring is often achieved using brominating agents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂). Subsequent formylation at the 3-position can be accomplished through Vilsmeier-Haack reaction or by using formic acid derivatives like dimethylformamide (DMF) and phosphorus oxychloride (POCl₃). These synthetic routes highlight the compound's accessibility and suitability for large-scale production.

The growing body of research on Methyl 5-bromo-3-formyl-1H-indole-2-carboxylate underscores its significance as a chemical building block. As our understanding of biological pathways continues to expand, so does the demand for sophisticated intermediates like this one. The ability to modify its structure at multiple positions allows researchers to fine-tune its biological profile, making it an indispensable tool in modern pharmaceutical research.

In conclusion, Methyl 5-bromo-3-formyl-1H-indole-2-carboxylate (CAS No. 2476689-05-9) represents a cornerstone in the synthesis of bioactive molecules with potential therapeutic applications. Its unique structural features and reactivity make it a valuable asset for medicinal chemists and materials scientists alike. As research progresses, this compound will undoubtedly continue to play a pivotal role in the discovery and development of novel drugs and advanced materials.